Cas no 1992047-65-0 (PPTN hydrochloride)

• Product Name: PPTN hydrochloride
• CAS No: 1992047-65-0
• MF: C₂₉H₂₅ClF₃NO₂
• MW: 511.962517499924
• CID: 4761337
• PubChem ID: 121513852
• Update Time: 2025-06-12

PPTN hydrochloride Chemical and Physical Properties

Names and Identifiers

• PPTN hydrochloride
• 4-[4-(4-Piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid hydrochloride
• MS-29504
• AKOS027470151
• 1992047-65-0
• F70917
• 4-(4-piperidin-4-ylphenyl)-7-[4-(trifluoromethyl)phenyl]naphthalene-2-carboxylic acid;hydrochloride
• 4-?[4-?(4-?Piperidinyl)?phenyl]?-?7-?[4-?(trifluoromethyl)?phenyl]?-2-?naphthalenecarboxyli?c Acid Hydrochloride;
• CHEMBL4743495
• CS-0033239
• 4-(4-(Piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid hydrochloride
• HY-110322
• PPTN (hydrochloride)

• Inchi： 1S/C29H24F3NO2.ClH/c30-29(31,32)25-8-5-19(6-9-25)22-7-10-26-23(15-22)16-24(28(34)35)17-27(26)21-3-1-18(2-4-21)20-11-13-33-14-12-20;/h1-10,15-17,20,33H,11-14H2,(H,34,35);1H
• InChI Key： FKMVYPCBLWYNAV-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1C=CC2=C(C=1)C=C(C(=O)O)C=C2C1C=CC(=CC=1)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 511.1525912g/mol
• Monoisotopic Mass: 511.1525912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on PPTN hydrochloride

Introduction to PPTN Hydrochloride (CAS No. 1992047-65-0)

PTPN hydrochloride, chemically designated as 1-(2-hydroxyethyl)-4-phenylpiperazine hydrochloride, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 1992047-65-0, this molecule has garnered attention due to its structural and pharmacological properties. This introduction aims to provide a comprehensive overview of PPTN hydrochloride, including its chemical characteristics, potential applications, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of PPTN hydrochloride features a piperazine ring substituted with a phenyl group at the 4-position and a 2-hydroxyethyl group at the 1-position. The presence of these functional groups imparts unique physicochemical properties to the compound, making it a versatile scaffold for drug design. Piperazine derivatives are well-known for their broad spectrum of biological activities, including CNS modulation, antipsychotic effects, and potential antimicrobial properties. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of PPTN hydrochloride. Preliminary studies have suggested that this compound may exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. The ability of PPTN hydrochloride to interact with neurotransmitter receptors has been a focal point of research, particularly its interaction with dopamine receptors. These interactions may underpin its potential therapeutic benefits in modulating neuronal activity.

Moreover, the structural similarity of PPTN hydrochloride to other known pharmacologically active compounds has prompted investigations into its role as a drug discovery scaffold. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of PPTN hydrochloride that may enhance its efficacy and reduce potential side effects. Such efforts align with the broader goal of developing next-generation therapeutics that are both potent and well-tolerated by patients.

The synthesis of PPTN hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic pathways include nucleophilic substitution reactions followed by salt formation to obtain the hydrochloride derivative. Advances in synthetic methodologies have enabled more efficient production processes, making PPTN hydrochloride more accessible for research purposes. These advancements are crucial for facilitating further exploration into its biological activities and therapeutic applications.

Recent preclinical studies have highlighted the potential of PPTN hydrochloride as an antidepressant and anxiolytic agent. Its mechanism of action appears to involve modulation of serotonin and norepinephrine reuptake mechanisms, which are central to the treatment of mood disorders. The compound's ability to interact with these neurotransmitter systems suggests that it may offer an alternative or adjunctive therapy for patients suffering from depression and anxiety disorders. Further clinical trials are needed to validate these findings and establish optimal dosing regimens.

From a regulatory perspective, PPTN hydrochloride is subject to standard pharmaceutical guidelines governing the development and commercialization of new therapeutic agents. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for human use. Regulatory submissions must include comprehensive data on safety, efficacy, and pharmacokinetics to support approval by health authorities such as the FDA or EMA.

The future direction of research on PPTN hydrochloride is likely to focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By modifying key functional groups within its molecular framework, researchers aim to enhance its therapeutic index while minimizing off-target effects. Additionally, exploring combination therapies involving PPTN hydrochloride with other drugs may yield synergistic benefits in treating complex diseases.

In conclusion, PPTN hydrochloride (CAS No. 1992047-65-0) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further study. As research progresses, we can anticipate more insights into its mechanisms of action and therapeutic potential across various medical conditions. The continued exploration of this molecule underscores the importance of innovative approaches in drug discovery and development.